![molecular formula C20H16D8ClN3OS B1165231 Prochlorperazine Sulfoxide-d8](/img/no-structure.png)
Prochlorperazine Sulfoxide-d8
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Description
Stable isotope labeled (deuterated) internal standard for Prochlorperazine metabolite.
Scientific Research Applications
Bioavailability and Metabolism
Prochlorperazine, an effective antiemetic, has been studied for its pharmacokinetics, specifically regarding buccal versus oral administration. Buccal administration results in higher plasma concentrations and less variability compared to oral tablets. Metabolites identified include N-desmethyl prochlorperazine and prochlorperazine sulfoxide, with buccal administration leading to lower exposure to these metabolites (Finn et al., 2005).
Metabolism Characterization
Prochlorperazine's metabolism, especially via the CYP450 system, involves the formation of metabolites such as prochlorperazine sulfoxide. The specific CYP450 isoforms responsible for this metabolism have been a focus of research (Collins et al., 2004).
Formulation and Pharmacokinetics
A study on prochlorperazine oral disintegrating film, which contains prochlorperazine, showed promising stability and rapid disintegration, suggesting its potential utility in controlling emesis (Nishimura et al., 2009).
Analytical Method Development
Research has focused on developing analytical methods for simultaneous determination of prochlorperazine and its major metabolites, including prochlorperazine sulfoxide, in human plasma. This method is significant for evaluating pharmacokinetics in clinical research (Tashiro et al., 2012).
Spectrophotometric Determination
An oxidative derivatization method for indirect spectrophotometric determination of Prochlorperazine Maleate has been developed. This method yields Prochlorperazine sulfoxide and has shown robustness and selectivity for quantitative analysis (Blazheyevskiy & Moroz, 2020).
properties
Product Name |
Prochlorperazine Sulfoxide-d8 |
---|---|
Molecular Formula |
C20H16D8ClN3OS |
Molecular Weight |
397.99 |
Origin of Product |
United States |
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